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Compound of Interest

Compound Name: Dihydroxyphenoxazine

Cat. No.: B1256666

Get Quote

Executive Summary
Dihydroxyphenoxazine (ADHP), commonly known by the trade name Amplex® Red, is a

colorless, non-fluorescent derivative of dihydroresorufin.[1] While widely recognized as the gold

standard for extracellular hydrogen peroxide (ngcontent-ng-c2307461527="" _nghost-ng-

c2764567632="" class="inline ng-star-inserted">

) detection due to its 1:1 stoichiometry and high stability, its application for intracellular ROS
detection requires specific experimental modifications.

This guide addresses the technical nuance of using ADHP for intracellular analysis. Unlike

fluorescein-based probes (e.g., DCFH-DA), ADHP is not inherently cell-permeable nor self-

activating; it strictly requires a peroxidase (typically Horseradish Peroxidase, HRP) to catalyze

its oxidation into the fluorescent product, Resorufin.[1]

This protocol details two validated workflows:

The Efflux Proxy Method (Live Cell): Measuring ROS released into the microenvironment as

a correlate of intracellular stress.
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The Endpoint Lysis Method (Intracellular Accumulation): A "snapshot" quantification of total

intracellular

using cell permeabilization.

Mechanism & Chemistry
The core reaction relies on the peroxidase-mediated oxidation of 10-acetyl-3,7-

dihydroxyphenoxazine (ADHP).

Substrate: ADHP (Non-fluorescent).[1][2]

Catalyst: Horseradish Peroxidase (HRP).[3][4][5]

Oxidant: Hydrogen Peroxide (

).[6]

Product: Resorufin (Highly Fluorescent, Ex/Em ~571/585 nm).[1]

Critical Limitation: HRP (~44 kDa) cannot cross the plasma membrane of live cells. Therefore,

ADHP added to the media of live cells will only detect ngcontent-ng-c2307461527="" _nghost-

ng-c2764567632="" class="inline ng-star-inserted">

that has diffused out of the cell (Efflux). To measure intracellular ROS, the cell membrane must
be compromised (lysis/permeabilization) to allow the probe and enzyme to interact with
cytosolic ROS.[1]

Reaction Pathway Diagram
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Caption: Stoichiometric conversion of non-fluorescent ADHP to Resorufin mediated by

Peroxidase and ROS.

Experimental Design & Controls
Reagent Preparation

ADHP Stock (10 mM): Dissolve 10-acetyl-3,7-dihydroxyphenoxazine in anhydrous DMSO.

Store at -20°C, protected from light. Note: Discard if solution turns pink (auto-oxidation).

HRP Stock (100 U/mL): Dissolve in Phosphate Buffered Saline (PBS), pH 7.4.

Reaction Buffer (Krebs-Ringer or PBS): Must be azide-free (azide inhibits HRP).

Controls (Mandatory)
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Control Type Components Purpose

Background (Blank)
Buffer + ADHP + HRP (No

Cells)

Determine baseline auto-

oxidation.

Negative Control
Cells + Catalase (PEG-

Catalase)

Confirm signal is specific to

ngcontent-ng-c2307461527=""

_nghost-ng-c2764567632=""

class="inline ng-star-inserted">

.

Positive Control
Cells + Menadione or

spike
Validate assay sensitivity.

Specificity Control
Cells + SOD (Superoxide

Dismutase)

Distinguish Superoxide from

(if using coupled assays).

Protocol: Intracellular ROS Detection (Endpoint
Lysis Method)
Best for: Quantifying total accumulated ROS in cell populations at a specific time point.

Step 1: Cell Culture & Treatment[1][7]
Seed cells in a clear-bottom, black-walled 96-well plate (e.g., 20,000 cells/well).

Incubate overnight to allow attachment.

Treat cells with experimental compounds (drugs, stressors) for the desired duration.[1]

Crucial: Include a "Lysis Control" set of wells containing a known concentration of

to calculate recovery efficiency.

Step 2: Washing[1]
Remove culture media carefully to avoid dislodging cells.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.medchemexpress.com/ADHP.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1256666?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Wash cells 1x with warm PBS to remove phenol red and serum (both interfere with

fluorescence).

Tip: Phenol red mimics resorufin absorbance; Serum contains endogenous peroxidases.

[1]

Step 3: Lysis & Reaction Setup
Prepare the Lysis/Reaction Master Mix immediately before use. Calculate 100 µL per well.

Master Mix Composition (Per Well):

Buffer: 50 mM Sodium Phosphate, pH 7.4 (98 µL)

Probe: ADHP (50 µM final concentration)

Enzyme: HRP (0.2 U/mL final concentration)[1][4][5]

Detergent: Saponin (40 µg/mL) or Triton X-100 (0.1%)[1]

Why Saponin? It permeabilizes cholesterol-rich membranes gently, releasing cytosolic

contents without denaturing enzymes as harshly as SDS.[1]

Step 4: Incubation & Measurement[1]
Add 100 µL of Lysis/Reaction Master Mix to each well.

Incubate at 37°C for 30 minutes in the dark.

Measure fluorescence on a microplate reader.[1][3][4][7][8]

Excitation: 530–560 nm

Emission: 590 nm[1][2][3][4][6]

Normalization: Perform a protein assay (BCA) on the same wells or parallel wells to

normalize RFU (Relative Fluorescence Units) per µg of protein.
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Protocol: Extracellular ROS Efflux (Live Cell Proxy)
Best for: Real-time monitoring of oxidative stress response in live cells.

Preparation: Wash cells 2x with Krebs-Ringer Phosphate Glucose (KRPG) buffer.

Reaction Mix: Prepare KRPG containing 50 µM ADHP and 0.2 U/mL HRP. (No detergent).

Initiation: Add 100 µL Reaction Mix to cells.

Stimulation: Add agonist (e.g., PMA, ionomycin) immediately after probe addition.[1]

Kinetic Read: Measure fluorescence every 2 minutes for 60 minutes at 37°C.

Interpretation: The slope of the curve represents the rate of

efflux.

Experimental Workflow Diagram
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Caption: Decision tree for detecting Extracellular Efflux vs. Intracellular Accumulation.

Data Analysis & Troubleshooting
Data Presentation
Summarize results in a table comparing Relative Fluorescence Units (RFU) against controls.
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Sample Group Mean RFU
Normalized (RFU/
µg Protein)

Fold Change vs
Control

Vehicle Control 1,200 120 1.0

Treatment A (Low) 3,600 350 2.9

Treatment B (High) 8,400 810 6.75

Catalase Control 400 40 0.33

Troubleshooting Guide
High Background: Often caused by auto-oxidation of ADHP. Ensure stock is colorless. If pink,

discard.[1] Keep pH below 8.0.[1]

No Signal: Check HRP activity. HRP is sensitive to azide and high concentrations of

transition metals.

Signal Saturation: Resorufin can undergo further oxidation to non-fluorescent resazurin if

ngcontent-ng-c2307461527="" _nghost-ng-c2764567632="" class="inline ng-star-inserted">

levels are extremely high (>100 µM). Dilute samples if necessary.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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